Cas no 100005-23-0 (2-Amino-4-(4-methoxyphenyl)-5-methylthiophene-3-carbonitrile)

2-Amino-4-(4-methoxyphenyl)-5-methylthiophene-3-carbonitrile structure
100005-23-0 structure
Product Name:2-Amino-4-(4-methoxyphenyl)-5-methylthiophene-3-carbonitrile
CAS No:100005-23-0
MF:C13H12N2OS
MW:244.312181472778
MDL:MFCD02609524
CID:870065
Update Time:2026-04-29

2-Amino-4-(4-methoxyphenyl)-5-methylthiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-4-(4-methoxyphenyl)-5-methylthiophene-3-carbonitrile
    • 3-thiophenecarbonitrile, 2-amino-4-(4-methoxyphenyl)-5-methyl-
    • MDL: MFCD02609524
    • Inchi: InChI=1S/C13H12N2OS/c1-8-12(11(7-14)13(15)17-8)9-3-5-10(16-2)6-4-9/h3-6H,15H2,1-2H3
    • InChI Key: DOBQZXVLOBZACE-UHFFFAOYSA-N
    • SMILES: CC1=C(C2=CC=C(C=C2)OC)C(=C(N)S1)C#N

Computed Properties

  • Exact Mass: 244.06716
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 59.04

2-Amino-4-(4-methoxyphenyl)-5-methylthiophene-3-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A612213-50mg
2-Amino-4-(4-methoxyphenyl)-5-methylthiophene-3-carbonitrile
100005-23-0
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$ 50.00 2022-06-08
TRC
A612213-100mg
2-Amino-4-(4-methoxyphenyl)-5-methylthiophene-3-carbonitrile
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$ 70.00 2022-06-08
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Chemenu
CM113841-5g
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CM113841-10g
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Matrix Scientific
029230-500mg
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Chemenu
CM113841-10g
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abcr
AB214675-1 g
2-Amino-4-(4-methoxyphenyl)-5-methylthiophene-3-carbonitrile; 95%
100005-23-0
1g
€367.20 2023-05-06
abcr
AB214675-5 g
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€1,001.00 2022-06-11

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